Cas no 105974-64-9 (tert-Butyl 7-Aminoheptanoate)

• Product Name: tert-Butyl 7-Aminoheptanoate
• CAS No: 105974-64-9
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• MDL: MFCD12804784
• CID: 1164604
• PubChem ID: 19030451
• Update Time: 2025-04-20

tert-Butyl 7-Aminoheptanoate Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7-amino-, 1,1-dimethylethyl ester
• tert-butyl 7-aminoheptanoate
• DTXSID70597553
• Z600614472
• EN300-81981
• CS-0098202
• MS-21776
• C11H23NO2
• 7-Aminoheptanoicacidtert-butylester
• SY188800
• A1-12654
• AKOS008140763
• 105974-64-9
• SCHEMBL7342998
• AT30953
• 7-Aminoheptanoic acid tert-butyl ester
• DB-145540
• 6-Boc-1-aminohexane
• MFCD12804784
• tert-Butyl 7-Aminoheptanoate

• MDL： MFCD12804784
• Inchi： 1S/C11H23NO2/c1-11(2,3)14-10(13)8-6-4-5-7-9-12/h4-9,12H2,1-3H3
• InChI Key： IIALHJIMGXLAJI-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 201.17299
• Monoisotopic Mass: 201.172878976 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 201.31
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32